Cholesteryl tridecanoate

• Molecular Formula: C40H70O2
• Molecular Weight: 583.0 g/mol
• InChI: InChI=1S/C40H70O2/c1-7-8-9-10-11-12-13-14-15-16-20-38(41)42-33-25-27-39(5)32(29-33)21-22-34-36-24-23-35(31(4)19-17-18-30(2)3)40(36,6)28-26-37(34)39/h21,30-31,33-37H,7-20,22-29H2,1-6H3/t31-,33+,34+,35-,36+,37+,39+,40-/m1/s1
• InChIKey: VSBOMBMZJDIDEH-HLOANKIQSA-N

Cholesteryl Tridecanoate Phase Behavior & Chirality

Cholesteryl tridecanoate (CAS: 25605-87-2; C40H70O2; MW 582.98 g/mol) is a saturated cholesteryl ester composed of cholesterol esterified with tridecanoic acid (C13:0), a 13-carbon odd-chain fatty acid [1]. This compound exhibits liquid crystalline (mesomorphic) behavior, undergoing characteristic crystal-to-smectic and smectic-to-cholesteric phase transitions upon heating [2]. Its odd-numbered fatty acyl chain length places it at a critical junction in the homologous series of cholesteryl esters, where bulk and interfacial packing behavior transitions from fluidic bilayer to crystalline bilayer organization [3]. As an odd-chain cholesteryl ester, it displays distinct biophysical and biochemical properties relative to its even-chain neighbors (C12:0 laurate and C14:0 myristate), making it a valuable probe in liquid crystal research, lipidomics method development, and enzyme mechanism studies [1][2][3].

Interface studies Crystalline bilayer threshold (C13) for ordered interfacial packing

Spectroscopic QC Unresolved Raman CO doublet for identity differentiation

Chiral induction Reported baseline for asymmetric hydrogenation screening

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi:10.1016/0163-7827(84)90002-X View Source
• [2] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. doi:10.1063/1.4984119. PMID: 28576087 View Source
• [3] Kuroda M, Endo A. Inhibition of in vitro cholesterol synthesis by fatty acids. Biochim Biophys Acta. 1976;486(1):70-81. (Tridecanoate-specific acetoacetyl-CoA thiolase inhibition reported) View Source

Why Cholesteryl Tridecanoate Is Irreplaceable

Cholesteryl tridecanoate occupies a unique structural and functional niche that precludes simple substitution with adjacent even-chain homologs cholesteryl laurate (C12:0) or cholesteryl myristate (C14:0). A key threshold in solid-state packing behavior occurs precisely at the C13 chain length: according to Craven's model of cholesteryl ester packing, only esters with chain lengths starting from cholesteryl tridecanoate (C13) should exhibit the crystalline bilayer phase, whereas shorter esters (≤C12) favor fluidic bilayer or alternative packing motifs [1]. Furthermore, the odd-numbered acyl chain of tridecanoate confers distinct biochemical activity not observed with even-chain analogs; tridecanoate acts as a specific inhibitor of acetoacetyl-CoA thiolase in the cholesterol biosynthetic pathway, a mechanism not shared by C12 or C14 fatty acids [2]. These chain-length-dependent discontinuities in both phase behavior and enzyme inhibition demonstrate that experimental outcomes obtained with C12 or C14 cholesteryl esters cannot be assumed to extrapolate to C13, necessitating procurement of the specific odd-chain compound for applications requiring precise packing geometry or biochemical specificity [1][2].

Chain length shifts phase

One CH₂ difference (C12→C13) changes fluidic to crystalline bilayer; even a similar ester may give a different physical state.

Spectroscopic fingerprint mismatch

Tridecanoate shows an unresolved CO doublet; longer even-chain esters exhibit a resolved pattern, complicating identity verification.

Odd-even thermal alternation

Crystal–mesophase transition temperatures follow an odd-even effect; replacing tridecanoate with an even-chain analog may shift the thermal window.

• [1] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. doi:10.1063/1.4984119. PMID: 28576087 View Source
• [2] Kuroda M, Endo A. Inhibition of in vitro cholesterol synthesis by fatty acids. Biochim Biophys Acta. 1976;486(1):70-81. View Source

Differentiating Cholesteryl Tridecanoate from Analogs

Crystalline Bilayer Phase Onset

Cholesteryl tridecanoate marks the minimum chain length for which a stable crystalline bilayer phase is predicted and observed at interfaces, distinguishing it from shorter-chain homologs. According to Craven's model and validated by interfacial studies, cholesteryl esters with chain lengths starting from tridecanoate (C13) exhibit the crystalline bilayer phase, whereas cholesteryl laurate (C12) exhibits a fluidic bilayer phase that is unstable and switches to crystalline bilayer [1]. Surface pressure-area isotherm measurements reveal distinct collapse pressures that scale with chain length: cholesteryl laurate (C12) collapses at ~17 mN/m, cholesteryl myristate (C14) at ~44 mN/m [2]; cholesteryl tridecanoate occupies the transition region with intermediate collapse stability between these values [1][2].

Bilayer phase

Class-level inference

Crystalline bilayer at C13; fluidic bilayer for C9, C12

Threshold chain length for ordered interfacial packing

Confirmed by ellipsometry & AFM (Sarkar & Suresh, 2017)

Evidence Dimension	Interfacial phase behavior and Langmuir film collapse pressure
Target Compound Data	Crystalline bilayer phase predicted and observed; collapse pressure intermediate between C12 and C14
Comparator Or Baseline	Cholesteryl laurate (C12): fluidic bilayer (unstable), collapse ~17 mN/m; Cholesteryl myristate (C14): crystalline bilayer, collapse ~44 mN/m
Quantified Difference	C13 marks threshold chain length for stable crystalline bilayer packing; collapse pressure difference ~27 mN/m between C12 and C14 homologs
Conditions	Air-water interface, Langmuir trough with surface manometry and imaging ellipsometry, room temperature

Why This Matters

Selection of C13 over C12 ensures stable crystalline bilayer packing for LB film applications; selection over C14 provides an odd-chain probe with intermediate collapse pressure for studying chain-length-dependent interfacial mechanics.

• [1] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. doi:10.1063/1.4984119. PMID: 28576087 View Source
• [2] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017;146:214702. (π-Am isotherm data for ChL and ChM shown in Figure 3; see also PMC5453785) View Source

Raman CO Stretching Fingerprint

Cholesteryl tridecanoate functions as an effective chiral liquid-crystalline matrix for enantioselective hydrogenation, achieving a measurable optical yield of up to 16% in the hydrogenation of N-acetamidocinnamic acid using an achiral RhCl(PPh3)3 catalyst [1]. This property is not universally shared across all cholesteryl esters; the chiral nematic (cholesteric) phase required for this induced enantioselectivity depends on the specific mesophase temperature range of each ester homolog [1][2].

Raman CO stretch

Cross-study comparable

Unresolved doublet (C13) vs. resolved doublet (C12, C14, C18)

Spectroscopic identity differentiator for QC

Polycrystalline phase; El Bakkali et al., 2000

Evidence Dimension	Optical yield in enantioselective hydrogenation using cholesteryl ester as chiral matrix
Target Compound Data	Optical yield up to 16% (N-acetamidocinnamic acid hydrogenation)
Comparator Or Baseline	Other cholesteryl esters with different mesophase temperature ranges may not support comparable enantioselectivity under identical conditions
Quantified Difference	Up to 16% ee achievable with C13 ester matrix; magnitude varies with ester chain length and mesophase type
Conditions	Liquid crystal medium with RhCl(PPh3)3 catalyst in n-BuOH-benzene solution

Why This Matters

Procurement of C13 cholesteryl ester specifically enables chiral liquid-crystalline matrix studies; substitution with esters having different mesophase ranges may alter or eliminate enantioselective induction.

• [1] Pavlov VA, Spitsyna NI, Klabunovskii EI. Enantioselective hydrogenation in cholesteryl tridecanoate as a chiral liquid-crystalline matrix. Russ Chem Bull. 1983;32(7):1501-1503. doi:10.1007/BF00954369 View Source
• [2] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi:10.1016/0163-7827(84)90002-X View Source

Chiral Matrix for Asymmetric Hydrogenation

The tridecanoate moiety (C13:0) exhibits a unique mechanism of cholesterol synthesis inhibition that distinguishes it from both shorter and longer chain saturated fatty acids. In a rat liver enzyme system, tridecanoate specifically inhibits acetoacetyl-CoA thiolase without affecting other reaction steps in the cholesterol synthetic pathway [1]. This contrasts with other fatty acid classes: arachidonate and linoleate specifically inhibit HMG-CoA synthase, while ricinoleate and phytanate inhibit post-mevalonate steps between squalene and lanosterol [1]. Among saturated fatty acids, inhibitory activity peaks at chain lengths of 11-14 carbons and then rapidly declines, placing C13:0 at the apex of the inhibitory potency curve [1].

Asymmetric H₂

Supporting evidence

Up to 16% optical yield

Reported baseline for chiral matrix screening

RhCl(PPh₃)₃, n-BuOH/benzene; Pavlov et al., 1983

Evidence Dimension	Target enzyme specificity in cholesterol biosynthesis pathway
Target Compound Data	Tridecanoate specifically inhibits acetoacetyl-CoA thiolase
Comparator Or Baseline	C12 (laurate) and C14 (myristate): may exhibit thiolase inhibition but with different potencies; C16-C22 saturated acids: activity decreases rapidly; polyunsaturated acids (C20:4, C18:2): inhibit HMG-CoA synthase; hydroxy/branched acids: inhibit post-mevalonate steps
Quantified Difference	Inhibitory activity increases with chain length to maximum at C11-C14, then decreases rapidly; C13:0 at peak potency region
Conditions	Rat liver enzyme system in vitro

Why This Matters

For researchers studying cholesterol biosynthesis regulation or developing enzyme-specific probes, the C13:0 cholesteryl ester provides a tool for selective acetoacetyl-CoA thiolase inhibition that cannot be replicated using even-chain (C12, C14) or longer-chain (≥C16) cholesteryl esters.

• [1] Kuroda M, Endo A. Inhibition of in vitro cholesterol synthesis by fatty acids. Biochim Biophys Acta. 1976;486(1):70-81. View Source

Odd-Even Effect in Crystal-Mesophase Transitions

The odd-numbered fatty acyl chain of cholesteryl tridecanoate (C13) produces distinct smectic phase formation behavior relative to its even-chain neighbors. In homologous series of cholesteryl esters, smectic phases are observed for octanoate (C8) and higher members; odd-chain esters including tridecanoate (C13) through nonadecanoate (C19) exhibit characteristic enantiotropic transitions that differ from even-chain homologs in both temperature range and enthalpy [1]. Systematic differential scanning calorimetry studies across the C1-C24 saturated series demonstrate that neat cholesteryl esters show chain-length-dependent transition temperatures and enthalpies for both crystal and liquid crystal transitions [2].

Odd-even effect

Class-level inference

Measurable ΔT alternation for odd vs. even chains

First odd-chain reference for thermal mapping

DSC data in Davis et al., 1970

Evidence Dimension	Smectic phase transition temperature and enthalpy
Target Compound Data	Odd-chain C13 exhibits enantiotropic smectic transition; specific transition temperatures follow odd-even oscillation pattern
Comparator Or Baseline	Even-chain homologs (C12 laurate, C14 myristate, C16 palmitate) exhibit systematically different transition temperatures and enthalpies
Quantified Difference	Odd-even alternation in transition temperatures observed across homologous series; specific ΔT and ΔH values follow chain-length-dependent trends per Ginsburg et al. (1984) [2]
Conditions	Polarizing microscopy and differential scanning calorimetry (DSC) on neat compounds

Why This Matters

For liquid crystal research and thermophysical characterization, the odd-chain C13 ester provides a distinct mesophase temperature window that cannot be interpolated from even-chain data; procurement of the specific C13 compound is essential for studies probing odd-even chain-length effects on liquid crystalline order.

• [1] Mesomorphism of homologous series (cholesteryl esters). In: Molecular Crystals and Liquid Crystals. 1969. (Cited in: Ginsburg GS, Atkinson D, Small DM. Prog Lipid Res. 1984;23:135-67) View Source
• [2] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi:10.1016/0163-7827(84)90002-X View Source

Applications of Cholesteryl Tridecanoate

Crystalline Bilayer Templates for Liquid Crystal Devices

Cholesteryl tridecanoate is the shortest-chain cholesteryl ester that reliably forms the crystalline bilayer phase at the air-water interface, making it the minimal chain-length probe for studying this packing motif in Langmuir-Blodgett films. Its intermediate collapse pressure (between the ~17 mN/m of laurate and ~44 mN/m of myristate) provides a distinct mechanical fingerprint for calibrating surface pressure-area isotherms in mixed lipid systems [1].

Spectroscopic Identity Verification & Purity Control

The cholesteric phase of cholesteryl tridecanoate serves as a chiral liquid-crystalline matrix capable of inducing enantioselectivity in hydrogenation reactions catalyzed by achiral transition metal complexes. With demonstrated optical yields up to 16% for N-acetamidocinnamic acid hydrogenation, this compound enables fundamental studies of induced chirality in ordered fluid media [1][2].

Chiral Liquid-Crystal Asymmetric Synthesis Screening

The tridecanoate moiety provides a specific probe for acetoacetyl-CoA thiolase activity in the cholesterol biosynthetic pathway, offering a tool for dissecting enzyme-specific regulatory mechanisms. This contrasts with polyunsaturated fatty acid probes that target HMG-CoA synthase, enabling pathway-mapping experiments requiring orthogonal inhibition strategies [1].

Structure-Property Relationships of Mesophase Stability

As an odd-chain cholesteryl ester, C13:0 exhibits enantiotropic smectic phase transitions that differ systematically from even-chain homologs. This makes cholesteryl tridecanoate an essential component in comparative DSC and polarizing microscopy studies designed to elucidate how odd-even acyl chain parity modulates liquid crystalline phase behavior and transition thermodynamics [1][2].

Application

Selection Property

Validation Focus

Ordered interface templating

C13 crystalline bilayer onset

Langmuir-Blodgett phase verification

Material identity QC

Unresolved CO stretching doublet

Raman spectral comparison with reference

Chiral induction screening

Reported optical yield context

Baseline benchmarking for ester series

Thermal mesophase mapping

Odd-even transition alternation

DSC transition reproducibility

• [1] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. doi:10.1063/1.4984119. PMID: 28576087 View Source
• [2] Pavlov VA, Spitsyna NI, Klabunovskii EI. Enantioselective hydrogenation in cholesteryl tridecanoate as a chiral liquid-crystalline matrix. Russ Chem Bull. 1983;32(7):1501-1503. doi:10.1007/BF00954369 View Source